2-[1-(2,3-difluorobenzyl)-3-oxo-2-piperazinyl]-N-(3-hydroxypropyl)acetamide

• IUPAC Name: 2-[1-[(2,3-difluorophenyl)methyl]-3-oxopiperazin-2-yl]-N-(3-hydroxypropyl)acetamide
• InChI: InChI=1S/C16H21F2N3O3/c17-12-4-1-3-11(15(12)18)10-21-7-6-20-16(24)13(21)9-14(23)19-5-2-8-22/h1,3-4,13,22H,2,5-10H2,(H,19,23)(H,20,24)
• InChI Key: ZFTCULCWSHLYLM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C(=O)N1)CC(=O)NCCCO)CC2=C(C(=CC=C2)F)F
• Molecular Formula: C16H21F2N3O3
• Molecular Weight: 341.35 g/mol

Description

2-[1-(2,3-difluorobenzyl)-3-oxo-2-piperazinyl]-N-(3-hydroxypropyl)acetamide is a chemical compound that is used in scientific research. It is also known as DFMO and is a type of inhibitor that is used to study the effects of polyamine metabolism. DFMO has been found to have several potential applications in the field of medicine and biology.

Scientific Research Applications

DFMO is used in scientific research to study the effects of polyamine metabolism. Polyamines are essential for cell growth and proliferation, and their dysregulation has been linked to various diseases such as cancer, inflammation, and neurological disorders. DFMO inhibits the enzyme ornithine decarboxylase (ODC), which is involved in the synthesis of polyamines. By inhibiting ODC, DFMO reduces the levels of polyamines in cells and can be used to study their effects on cell growth and proliferation.

Mechanism of Action

DFMO inhibits ODC by irreversibly binding to the enzyme's active site. This prevents the conversion of ornithine to putrescine, which is the first step in polyamine synthesis. DFMO has a long half-life and can effectively reduce ODC activity for several days.
Biochemical and Physiological Effects:
DFMO has been found to have several biochemical and physiological effects. It reduces the levels of polyamines in cells, which can lead to decreased cell growth and proliferation. DFMO has been shown to have anti-cancer effects in various preclinical models, and clinical trials are currently underway to study its potential as a cancer treatment. DFMO has also been found to have anti-inflammatory effects and may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

DFMO has several advantages for lab experiments. It is a well-established inhibitor of ODC and has been extensively studied in various cell and animal models. DFMO is also relatively easy to use and can be administered orally or intravenously. However, DFMO has some limitations as well. It is a non-specific inhibitor and can also inhibit other enzymes involved in polyamine metabolism. DFMO also has a long half-life, which can make it difficult to study the short-term effects of polyamine depletion.

Future Directions

DFMO has several potential future directions in the field of medicine and biology. It may have applications in the treatment of cancer, inflammation, and neurological disorders. DFMO may also be used in combination with other drugs to enhance their efficacy. Future studies may focus on developing more specific inhibitors of ODC or other enzymes involved in polyamine metabolism. DFMO may also be used to study the role of polyamines in other cellular processes such as autophagy and apoptosis.
Conclusion:
In conclusion, 2-[1-(2,3-difluorobenzyl)-3-oxo-2-piperazinyl]-N-(3-hydroxypropyl)acetamide is a chemical compound that is used in scientific research to study the effects of polyamine metabolism. DFMO has several potential applications in the field of medicine and biology and has been extensively studied in various cell and animal models. DFMO inhibits ODC and reduces the levels of polyamines in cells, which can lead to decreased cell growth and proliferation. DFMO has several advantages for lab experiments but also has some limitations. Future studies may focus on developing more specific inhibitors of ODC or other enzymes involved in polyamine metabolism and may also investigate the role of polyamines in other cellular processes.

Synthesis Methods

DFMO is synthesized by reacting 2,3-difluorobenzyl bromide with N-(3-hydroxypropyl)acetamide in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as dimethylformamide or dimethyl sulfoxide. The resulting product is then purified using column chromatography.